N-[(4-fluorophenyl)methyl]-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C17H13FN2O3/c18-11-7-5-10(6-8-11)9-19-16(22)14-15(21)12-3-1-2-4-13(12)20-17(14)23/h1-8H,9H2,(H,19,22)(H2,20,21,23)
• InChI Key: WQLQUVNSIPKNAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(C(=O)N2)C(=O)NCC3=CC=C(C=C3)F)O
• Molecular Formula: C17H13FN2O3
• Molecular Weight: 312.29 g/mol

Description

N-[(4-fluorophenyl)methyl]-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamide, or 4-FMA, is a synthetic compound of the quinoline class of chemicals. It is an analog of the popular drug 4-MMA, which is a stimulant and psychedelic drug. 4-FMA has been studied for its potential use as a research tool in the laboratory setting, as it has been found to have similar effects to 4-MMA in laboratory animals. The purpose of

Scientific Research Applications

4-FMA has been studied for its potential use as a research tool in the laboratory setting. It has been found to have similar effects to 4-MMA in laboratory animals, such as increased locomotor activity and increased exploratory behavior. 4-FMA has also been studied for its potential use in the treatment of depression and anxiety. In addition, 4-FMA has been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.

Mechanism of Action

The mechanism of action of 4-FMA is not fully understood. It is believed that 4-FMA exerts its effects by acting as a serotonin agonist, which means that it stimulates the release of serotonin in the brain. It is also thought to act as a norepinephrine agonist, which means that it stimulates the release of norepinephrine in the brain. Additionally, 4-FMA has been found to increase the levels of dopamine in the brain, which is thought to contribute to its effects.
Biochemical and Physiological Effects
4-FMA has been found to have a variety of biochemical and physiological effects. It has been found to increase the levels of serotonin, norepinephrine, and dopamine in the brain. It has also been found to increase the levels of glutamate and GABA in the brain. Additionally, 4-FMA has been found to increase the levels of the neurotransmitter acetylcholine in the brain, which is thought to contribute to its effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-FMA for laboratory experiments is that it can be easily synthesized and is relatively inexpensive. Additionally, it has been found to have similar effects to 4-MMA in laboratory animals, which makes it a suitable research tool. The main limitation of using 4-FMA for laboratory experiments is that its effects are not fully understood, so there is a risk of unexpected or unpredictable results.

Future Directions

The potential future directions for the use of 4-FMA include further research into its effects on the brain and its potential therapeutic applications. Additionally, further research into the mechanism of action of 4-FMA could lead to a better understanding of its effects and potential therapeutic applications. Additionally, further research into the synthesis of 4-FMA could lead to more efficient and cost-effective methods of producing the compound. Finally, further research into the potential side effects of 4-FMA could lead to safer and more effective use of the compound.

Synthesis Methods

The synthesis of 4-FMA is not a difficult process and can be accomplished with a few simple steps. The first step is to combine 4-fluorophenylacetic acid and 4-methoxymethyl-2-oxo-1,2-dihydroquinoline-3-carboxamide in an aqueous solution. The mixture is then heated to a temperature of approximately 80°C for two hours. After the reaction has cooled, the product is filtered and then dried. The final product is a white crystalline powder with a purity of greater than 95%.